BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling Acetylglycine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acetylglycine

Cat. No.: B1664993

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for the handling of Acetylglycine, including personal protective
equipment (PPE), operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling Acetylglycine, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure personal safety.[1][2][3] The following table summarizes the
recommended PPE.
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Body Part

Protective Equipment

Specifications

Eyes

Safety glasses with side-

shields or goggles

Must conform to NIOSH (US)
or EN 166 (EU) standards.[1]
[2] A face shield may be
appropriate in some

workplaces.[2]

Hands

Chemical-resistant gloves

Dispose of contaminated
gloves after use in accordance
with applicable laws and good
laboratory practices.[1][4]
Wash and dry hands
thoroughly after handling.[1][2]

Body

Laboratory coat or impervious

clothing

The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific
workplace.[1][4] Closed-toed
footwear is required at a

minimum.[2]

Respiratory

Air-purifying respirator (if

necessary)

Where risk assessment shows
it is appropriate, use a full-face
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) respirator
cartridges as a backup to
engineering controls.[1] Not
required under normal use
conditions with adequate
ventilation.[5][6]

Operational Plan: Handling and Storage

Proper handling and storage of Acetylglycine are critical to maintaining its integrity and

preventing accidents.
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Handling Protocol:

« Ventilation: Use in a well-ventilated area.[2][7] A mechanical exhaust or laboratory fume hood
should be used to avoid exposure.[1]

» Avoid Contact: Avoid contact with skin, eyes, and clothing.[1][2]

e Dust Formation: Avoid the formation of dust and aerosols.[1] Minimize dust generation and
accumulation.[2]

o Personal Hygiene: Do not eat, drink, or smoke while handling.[2][7] Wash hands thoroughly
after handling.[2]

e Ignition Sources: Keep away from sources of ignition.[2]
Storage Protocol:
» Container: Store in a tightly-closed, original container.[2][7]

o Conditions: Store in a cool, dry, and well-ventilated area.[2][7] The recommended storage
temperature is between 2-8 °C.[8]

e Incompatibilities: Store away from incompatible substances, such as strong oxidizing agents.

[1][6]

First Aid Measures

In case of accidental exposure, follow these first aid measures immediately.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6Z3Z2d2ZyYWk2d242N2QwN3QydDhrN25vOGRvIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHMTM0XzU0My0yNC04X04tQWNldHlsZ2x5Y2luZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUcxMzRfNTQzLTI0LThfTi1BY2V0eWxnbHljaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--8cc483b895aad55284c27e04b78e925e4f21e4c3/MetaSci_MSIG134_543-24-8_N-Acetylglycine.pdf
https://sdfine.com/media/catalog/product/attachment/47002MSDS.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6998_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6998_3.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6Z3Z2d2ZyYWk2d242N2QwN3QydDhrN25vOGRvIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHMTM0XzU0My0yNC04X04tQWNldHlsZ2x5Y2luZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUcxMzRfNTQzLTI0LThfTi1BY2V0eWxnbHljaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--8cc483b895aad55284c27e04b78e925e4f21e4c3/MetaSci_MSIG134_543-24-8_N-Acetylglycine.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6998_3.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6Z3Z2d2ZyYWk2d242N2QwN3QydDhrN25vOGRvIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHMTM0XzU0My0yNC04X04tQWNldHlsZ2x5Y2luZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUcxMzRfNTQzLTI0LThfTi1BY2V0eWxnbHljaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--8cc483b895aad55284c27e04b78e925e4f21e4c3/MetaSci_MSIG134_543-24-8_N-Acetylglycine.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6Z3Z2d2ZyYWk2d242N2QwN3QydDhrN25vOGRvIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHMTM0XzU0My0yNC04X04tQWNldHlsZ2x5Y2luZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUcxMzRfNTQzLTI0LThfTi1BY2V0eWxnbHljaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--8cc483b895aad55284c27e04b78e925e4f21e4c3/MetaSci_MSIG134_543-24-8_N-Acetylglycine.pdf
https://sdfine.com/media/catalog/product/attachment/47002MSDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6Z3Z2d2ZyYWk2d242N2QwN3QydDhrN25vOGRvIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHMTM0XzU0My0yNC04X04tQWNldHlsZ2x5Y2luZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUcxMzRfNTQzLTI0LThfTi1BY2V0eWxnbHljaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--8cc483b895aad55284c27e04b78e925e4f21e4c3/MetaSci_MSIG134_543-24-8_N-Acetylglycine.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6Z3Z2d2ZyYWk2d242N2QwN3QydDhrN25vOGRvIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHMTM0XzU0My0yNC04X04tQWNldHlsZ2x5Y2luZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUcxMzRfNTQzLTI0LThfTi1BY2V0eWxnbHljaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--8cc483b895aad55284c27e04b78e925e4f21e4c3/MetaSci_MSIG134_543-24-8_N-Acetylglycine.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6Z3Z2d2ZyYWk2d242N2QwN3QydDhrN25vOGRvIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHMTM0XzU0My0yNC04X04tQWNldHlsZ2x5Y2luZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUcxMzRfNTQzLTI0LThfTi1BY2V0eWxnbHljaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--8cc483b895aad55284c27e04b78e925e4f21e4c3/MetaSci_MSIG134_543-24-8_N-Acetylglycine.pdf
https://sdfine.com/media/catalog/product/attachment/47002MSDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6Z3Z2d2ZyYWk2d242N2QwN3QydDhrN25vOGRvIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHMTM0XzU0My0yNC04X04tQWNldHlsZ2x5Y2luZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUcxMzRfNTQzLTI0LThfTi1BY2V0eWxnbHljaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--8cc483b895aad55284c27e04b78e925e4f21e4c3/MetaSci_MSIG134_543-24-8_N-Acetylglycine.pdf
https://sdfine.com/media/catalog/product/attachment/47002MSDS.pdf
https://www.carlroth.com/medias/SDB-5526-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMDF8YXBwbGljYXRpb24vcGRmfGFERTJMMmcxWkM4NU1UZ3hNekF6TkRBMk5qSXlMMU5FUWw4MU5USTJYMGRDWDBWT0xuQmtaZ3w5MjRjNTk5NDc2ODc4MzlmZDUxMTM1YTUyODU4MTk5MGQxMzMyMDRiNzgyNzZjZGQ0OGE1MTMwNDQwNTMxY2Ey
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6998_3.pdf
https://www.fishersci.com/store/msds?partNumber=AC102570025&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

First Aid Procedure

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes and consult a physician.[1][9]
Remove contact lenses if present and easy to
do.[2]

Skin Contact

Wash off with soap and plenty of water.[1][9]

Remove any contaminated clothing.[2]

Move the person into fresh air.[1][9] If not

Inhalation breathing, give artificial respiration.[1][9] Consult
a physician.[1][9]
Rinse mouth with water.[1][9] Never give
Ingestion anything by mouth to an unconscious person.[1]

[9] Consult a physician.[1][9]

Disposal Plan

Proper disposal of Acetylglycine is essential to prevent environmental contamination and

ensure regulatory compliance.

Disposal Protocol:

o Collection: Pick up and arrange disposal without creating dust.[1]

» Container: Keep in suitable, closed containers for disposal.[1][4]

» Professional Disposal: Contact a licensed professional waste disposal service to dispose of

this material.[1] Offer surplus and non-recyclable solutions to a licensed disposal company.

[4]

o Contaminated Packaging: Dispose of as unused product.[4]

o Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[1]

[2]
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Workflow for Handling Acetylglycine

The following diagram illustrates the standard workflow for handling Acetylglycine from
preparation to disposal.
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Acetylglycine Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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